7-methoxy-N-[3-(1-pyrrolidinyl)propyl]-1-benzofuran-2-carboxamide

• IUPAC Name: 7-methoxy-N-(3-pyrrolidin-1-ylpropyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C17H22N2O3/c1-21-14-7-4-6-13-12-15(22-16(13)14)17(20)18-8-5-11-19-9-2-3-10-19/h4,6-7,12H,2-3,5,8-11H2,1H3,(H,18,20)
• InChI Key: PJOBTGMDPZIDSM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NCCCN3CCCC3
• Molecular Formula: C17H22N2O3
• Molecular Weight: 302.37 g/mol

Description

7-methoxy-N-[3-(1-pyrrolidinyl)propyl]-1-benzofuran-2-carboxamide, also known as 7-MeO-DAP, is a psychoactive compound that belongs to the benzofuran family. It is a derivative of 2C-D, a psychedelic compound that has been used for recreational purposes. 7-MeO-DAP is a potent serotonin receptor agonist and has been shown to have potential therapeutic applications in the treatment of various psychiatric disorders.

Mechanism of Action

The mechanism of action of 7-methoxy-N-[3-(1-pyrrolidinyl)propyl]-1-benzofuran-2-carboxamide involves the activation of the serotonin 5-HT2A receptor, which leads to increased levels of serotonin in the brain. This results in altered perception, mood, and cognition. 7-methoxy-N-[3-(1-pyrrolidinyl)propyl]-1-benzofuran-2-carboxamide has also been shown to have affinity for other serotonin receptors, including 5-HT1A and 5-HT2C.
Biochemical and Physiological Effects
The biochemical and physiological effects of 7-methoxy-N-[3-(1-pyrrolidinyl)propyl]-1-benzofuran-2-carboxamide are complex and not fully understood. It has been shown to increase levels of dopamine and norepinephrine in the brain, which may contribute to its psychoactive effects. It has also been shown to have anti-inflammatory and antioxidant properties, which may have therapeutic applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 7-methoxy-N-[3-(1-pyrrolidinyl)propyl]-1-benzofuran-2-carboxamide in lab experiments include its high potency and selectivity for the serotonin 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, its psychoactive effects and potential for abuse limit its usefulness in certain types of experiments.

Future Directions

Future research on 7-methoxy-N-[3-(1-pyrrolidinyl)propyl]-1-benzofuran-2-carboxamide is likely to focus on its potential therapeutic applications in the treatment of psychiatric and neurodegenerative disorders. It may also be used as a tool for studying the role of the serotonin 5-HT2A receptor in the brain and its interactions with other neurotransmitter systems. Further research is needed to fully understand the biochemical and physiological effects of 7-methoxy-N-[3-(1-pyrrolidinyl)propyl]-1-benzofuran-2-carboxamide and its potential advantages and limitations for lab experiments.

Scientific Research Applications

7-methoxy-N-[3-(1-pyrrolidinyl)propyl]-1-benzofuran-2-carboxamide has been the subject of extensive scientific research due to its potential therapeutic applications. It has been found to have a high affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. This makes it a promising candidate for the treatment of depression, anxiety, and other psychiatric disorders.